An In-depth Technical Guide to the Mechanism of Action of Streptomycin Sulphate on Bacterial Ribosomes
An In-depth Technical Guide to the Mechanism of Action of Streptomycin Sulphate on Bacterial Ribosomes
Audience: Researchers, scientists, and drug development professionals.
Abstract
Streptomycin (B1217042), the first aminoglycoside antibiotic discovered, exerts its potent bactericidal effects by targeting the bacterial ribosome, the essential cellular machinery for protein synthesis. This technical guide provides a comprehensive overview of the molecular mechanisms underpinning the action of streptomycin sulphate. It details the antibiotic's binding to the 30S ribosomal subunit, the subsequent disruption of translational fidelity, and the structural rearrangements that lead to codon misreading and inhibition of protein synthesis. Furthermore, this document outlines the primary mechanisms of bacterial resistance, presents quantitative data on resistance levels, details key experimental protocols for studying these interactions, and provides visual diagrams to elucidate complex pathways and workflows.
Core Mechanism of Action
Streptomycin's primary cellular target is the 30S subunit of the bacterial 70S ribosome.[1][2] Its binding is irreversible and disrupts the protein synthesis process through a multi-faceted mechanism.[2][3]
Binding to the 30S Ribosomal Subunit
Streptomycin binds to a specific site on the 30S subunit, interacting with both the 16S ribosomal RNA (rRNA) and the ribosomal protein S12.[4][5][6] This binding pocket is strategically located near the decoding center (A-site), where the fidelity of mRNA codon and tRNA anticodon pairing is ensured.[7][8]
High-resolution structural studies have revealed that streptomycin forms hydrogen bonds and salt bridges with several key components of the 16S rRNA, including nucleotides in helices h18 (530 loop), h27, and h44.[5][6][7] Specifically, it interacts with the phosphate (B84403) backbone of residues such as C526, G527, A914, C1490, and G1491.[5] Additionally, it makes contact with ribosomal protein S12, the product of the rpsL gene.[7]
Disruption of Protein Synthesis
The binding of streptomycin to this critical ribosomal region induces two primary detrimental effects on protein synthesis:
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Induction of Codon Misreading: Streptomycin binding causes significant conformational changes in the 30S subunit.[1][9] It distorts the structure of the decoding A-site, particularly affecting the universally conserved bases A1492 and A1493 of the 16S rRNA.[5][6] These bases are crucial for proofreading the codon-anticodon interaction. The streptomycin-induced distortion stabilizes the binding of near-cognate aminoacyl-tRNAs to the A-site, leading to the incorporation of incorrect amino acids into the growing polypeptide chain.[1][5] This results in the synthesis of nonfunctional or toxic proteins, which ultimately contributes to cell death.[1][2]
-
Inhibition of Translation Initiation and Elongation: Beyond causing misreading, streptomycin also interferes with the formation of the translation initiation complex.[1] It can hinder the proper binding of the initiator tRNA, fMet-tRNA, to the 30S subunit.[1][2] Some studies suggest that streptomycin can induce the breakdown of completed 70S initiation complexes.[10] This disruption prevents the start of protein synthesis altogether. Furthermore, the antibiotic can inhibit the translocation step of the elongation cycle, further impeding protein synthesis.[7][11]
The overall effect is a catastrophic failure of protein synthesis, leading to a rapid bactericidal outcome, a characteristic that distinguishes aminoglycosides from many other protein synthesis inhibitors which are often bacteriostatic.[8][12]
Mechanisms of Bacterial Resistance
Resistance to streptomycin primarily arises from modifications to the drug's target site, which prevent effective binding.
Mutations in Ribosomal Protein S12 (rpsL gene)
The most common mechanism for high-level streptomycin resistance involves point mutations in the rpsL gene, which encodes the ribosomal protein S12.[13][14] These mutations, such as the frequently observed K43R substitution (lysine to arginine at position 43), alter the structure of the S12 protein.[14] This change prevents streptomycin from binding effectively to the ribosome, thereby conferring resistance, while still allowing the ribosome to function in protein synthesis.[4] Interestingly, some rpsL mutations can lead to a hyperaccurate phenotype, where the ribosome's translational fidelity is increased, restricting the readthrough of nonsense codons.[5]
Mutations in 16S rRNA (rrs gene)
Mutations within the rrs gene, which codes for the 16S rRNA, can also confer resistance, typically at low to intermediate levels.[13][15] These mutations are often located in the highly conserved 530 loop region, a critical component of the decoding center.[13][15] For example, mutations at positions 524 or 526 can disrupt the pseudoknot structure of this region, reducing the binding affinity for streptomycin.[13] The presence of multiple rrn operons in many bacteria can make the selection of these resistance mutations less frequent compared to rpsL mutations.[13][15]
Quantitative Data
The level of resistance conferred by specific mutations can be quantified by determining the Minimum Inhibitory Concentration (MIC) of streptomycin required to inhibit bacterial growth.
| Gene | Mutation | Organism Context | Streptomycin MIC (µg/mL) | Resistance Level | Reference |
| rpsL | Various mutants | Mycobacterium smegmatis | >200 | High | [13] |
| rrs | 524G→C | Mycobacterium smegmatis | >200 | High | [13] |
| rrs | 526C→T | Mycobacterium smegmatis | 100 | Intermediate | [13] |
| rrs | 522C→T | Mycobacterium smegmatis | 100 | Intermediate | [13] |
| rrs | 523A→C | Mycobacterium smegmatis | 100 | Intermediate | [13] |
| rpsL | K43R | Yersinia pestis | 4096 | High | [14] |
Experimental Protocols
The mechanism of streptomycin has been elucidated through a variety of biochemical and structural biology techniques.
In Vitro Translation Assay
This assay measures the effect of an antibiotic on the synthesis of a reporter protein from an mRNA template in a cell-free system.
Objective: To quantify the inhibitory and misreading effects of streptomycin on protein synthesis.
Methodology:
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System Preparation: A cell-free protein synthesis system (e.g., PURExpress or rabbit reticulocyte lysate) is prepared.[16][17][18] This system contains all necessary components for translation: ribosomes, tRNAs, aminoacyl-tRNA synthetases, and energy sources.
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Template Addition: A specific mRNA template encoding a reporter protein (e.g., luciferase or a fluorescent protein) is added to the system. For misreading assays, a synthetic polynucleotide like poly(U) is often used, and the misincorporation of unintended amino acids (e.g., leucine (B10760876) instead of phenylalanine) is measured.[5]
-
Streptomycin Titration: Varying concentrations of streptomycin sulphate are added to a series of reaction tubes. A control reaction with no antibiotic is included.
-
Incubation: The reactions are incubated at 37°C for a set period (e.g., 60 minutes) to allow for protein synthesis.
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Quantification: The amount of synthesized protein is quantified. For luciferase, this involves adding a substrate and measuring luminescence. For misreading with poly(U), radiolabeled amino acids are used, and the incorporation of both phenylalanine and the misread amino acid is measured via scintillation counting.
-
Data Analysis: The results are plotted as protein synthesis activity (or misreading frequency) versus streptomycin concentration to determine parameters like the IC50 (half-maximal inhibitory concentration).
Ribosome Binding Assay (Chemical Footprinting)
This technique identifies the specific nucleotides in rRNA that are protected by the binding of a ligand like streptomycin.
Objective: To map the binding site of streptomycin on the 16S rRNA.
Methodology:
-
Complex Formation: Purified 30S ribosomal subunits (or naked 16S rRNA) are incubated with or without streptomycin sulphate to allow for complex formation.[19]
-
Chemical Probing: A chemical probe, such as dimethyl sulfate (B86663) (DMS), is added to both the streptomycin-bound and unbound samples. DMS methylates adenine (B156593) and cytosine bases that are not protected by protein or ligand binding.
-
RNA Extraction: The 16S rRNA is extracted and purified from the samples.
-
Primer Extension: A radiolabeled DNA primer complementary to a region downstream of the expected binding site is annealed to the extracted rRNA. Reverse transcriptase is then used to synthesize cDNA. The enzyme will stop or pause at the methylated bases.
-
Gel Electrophoresis: The resulting cDNA fragments are separated by size on a denaturing polyacrylamide gel.
-
Analysis: The gel is autoradiographed. Nucleotides protected by streptomycin will show a diminished band in the streptomycin lane compared to the control lane, revealing the specific binding site.[19]
Structural Determination by Cryo-Electron Microscopy (Cryo-EM)
Cryo-EM allows for the high-resolution structural determination of large macromolecular complexes like the ribosome in a near-native state.
Objective: To visualize the three-dimensional structure of the streptomycin-ribosome complex at near-atomic resolution.
Methodology:
-
Sample Preparation: A purified, homogenous sample of bacterial 70S ribosomes is incubated with a saturating concentration of streptomycin.
-
Vitrification: A small volume of the sample is applied to an EM grid, blotted to create a thin film, and rapidly plunged into liquid ethane. This freezes the complexes in a layer of amorphous ice, preserving their native structure.
-
Data Collection: The vitrified sample is imaged in a transmission electron microscope (TEM) at cryogenic temperatures.[20] Thousands of images, each containing many individual ribosome particles in different orientations, are collected.
-
Image Processing: The individual particle images are computationally extracted, aligned, and classified. A 3D reconstruction (map) of the ribosome-streptomycin complex is generated by averaging the aligned particles.[20]
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Model Building and Refinement: An atomic model of the complex is built into the cryo-EM density map. The final structure reveals the precise interactions between streptomycin and the ribosomal components at near-atomic resolution.[20][21]
Conclusion
Streptomycin sulphate employs a sophisticated mechanism to exert its bactericidal activity, primarily by binding to the decoding center of the bacterial 30S ribosomal subunit. This interaction induces critical conformational changes that corrupt the fidelity of protein synthesis, leading to the production of aberrant proteins and the inhibition of translation initiation. The detailed structural and biochemical understanding of this mechanism, coupled with knowledge of resistance pathways, provides a crucial foundation for the rational design of new antimicrobial agents and strategies to combat the growing threat of antibiotic resistance.
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